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Compound of Interest

Compound Name: Triethylammonium iodide

Cat. No.: B8681709

Welcome to the technical support center for researchers, scientists, and drug development
professionals. This resource provides troubleshooting guidance and frequently asked questions
(FAQSs) for utilizing triethylammonium iodide (TEAI) to prevent phase segregation and
enhance the stability of perovskite materials in your experiments.

Frequently Asked Questions (FAQSs)

Q1: What is phase segregation in mixed-halide perovskites and why is it a problem?

Al: Phase segregation is a phenomenon that occurs in mixed-halide perovskites, particularly
under illumination or applied electrical bias. In these materials, the different halide ions (e.qg.,
iodide and bromide) can separate into distinct domains rich in one type of halide. This demixing
leads to the formation of iodide-rich regions with a lower bandgap, which can act as traps for
charge carriers. This process results in non-radiative recombination, causing a decrease in the
open-circuit voltage (Voc) and overall power conversion efficiency (PCE) of perovskite solar
cells. Ultimately, phase segregation is a significant contributor to the long-term instability of
these devices.

Q2: How does triethylammonium iodide (TEAI) help prevent phase segregation?

A2: Triethylammonium iodide (TEAI) is a bulky organic ammonium salt that, when used as an
additive, can significantly improve the stability of perovskite films. The primary mechanism
involves the formation of a 2D or quasi-2D perovskite layer on the surface or at the grain
boundaries of the 3D bulk perovskite.[1][2] This lower-dimensional capping layer acts as a
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physical barrier that suppresses the migration of halide ions, thus inhibiting phase segregation.
[1][2] Additionally, the presence of TEAI can influence the crystallization process of the
perovskite film, leading to improved film quality with larger grain sizes and a reduction in defect
densities.[1] The sulfur-containing thiophene group in some TEAI derivatives, such as 2-
thiopheneethylamine iodide, can also contribute to surface passivation.[1][2]

Q3: What is the optimal concentration of TEAI to use in my perovskite precursor solution?

A3: The optimal concentration of TEAI can vary depending on the specific perovskite
composition and fabrication process. However, studies have shown that a concentration of 1
mg/mL of a TEAI solution applied as a surface treatment can achieve significant improvements
in device performance.[1][2] It is highly recommended to perform a concentration-dependent
study for your specific system to determine the optimal amount. Excessive concentrations of
TEAI can lead to the formation of insulating 2D phases that may impede charge transport and
negatively affect device performance.[1]

Q4: Can TEAI be used in combination with other stability-enhancing strategies?

A4: Yes, absolutely. Using TEAI as an additive can be a complementary strategy to other
methods aimed at improving perovskite solar cell stability. These can include compositional
engineering (e.g., using mixed cations like formamidinium and cesium), passivation with other
types of molecules, and device encapsulation. A multi-faceted approach that addresses
different degradation pathways is often the most effective for achieving long-term device
stability.

Troubleshooting Guide
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Issue

Possible Cause(s)

Suggested Solution(s)

Poor solubility of TEAI in the

precursor solvent.

TEAI may have limited
solubility in common perovskite
solvents like DMF or DMSO,
especially at higher

concentrations.

- Gently warm the precursor
solution (e.g., 40-50 °C) to aid
dissolution.- Use a co-solvent
system to improve solubility.-
Sonicate the solution for a
short period to ensure it is well-

mixed.

Formation of cracks or

pinholes in the perovskite film.

A high concentration of TEAI
can lead to the formation of a
pure 2D perovskite phase that
disrupts the morphology of the
underlying 3D film.[1]

- Reduce the concentration of
TEAI in the solution.[1]-
Optimize the spin-coating
speed and acceleration to
ensure a uniform and smooth
film.- Adjust the annealing
temperature and time to
promote better crystal growth

and film formation.

Low power conversion
efficiency (PCE) after adding
TEAL

- The concentration of TEAI
may be too high, leading to the
formation of an electrically
insulating 2D layer that hinders
charge extraction.- The TEAI
may not be effectively

passivating the defects.

- Perform a systematic
optimization of the TEAI
concentration.- Ensure the
TEAI is of high purity.-
Optimize the annealing
parameters to ensure the
proper formation of the 2D/3D
heterostructure.

Device stability does not

improve with TEAI.

- The TEAI may not be forming
a uniform capping layer.- Other
degradation pathways, not
addressed by TEAI, may be

dominant.

- Characterize the surface
morphology of the TEAI-
treated film to ensure uniform
coverage.- Consider combining
TEAI with other passivation
agents or encapsulation
techniques to address multiple

degradation mechanisms.
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Data Presentation

Table 1: Performance of Perovskite Solar Cells with and without TEAI Treatment

The following table summarizes the photovoltaic performance of perovskite solar cells based
on a MAQ.9FAO0.1PbI3 absorber with and without a surface treatment using a 1 mg/mL solution

of 2-thiopheneethylamine iodide (TEAI).

Device VOC (V) JSC (mA cm-2) FF (%) PCE (%)
Control (without

1.06 23.74 70.56 17.42
TEAI)
With TEAI

111 - - 20.06
Treatment

Data extracted from ACS Omega 2023, 8, 13, 12385-12395.[1]
Experimental Protocols
Synthesis of 2-thiopheneethylamine iodide (TEAI)

A common method for synthesizing TEAI involves reacting 2-thiopheneethylamine with
hydroiodic acid (HI).[1]

¢ Dissolve equimolar amounts of 2-thiopheneethylamine and HI in ethanol.

« Stir the solution for a minimum of 2 hours at room temperature.

» Remove the solvent using a rotary evaporator at approximately 65 °C to obtain the TEAI salt.
Fabrication of Perovskite Solar Cells with TEAI Surface Treatment

This protocol describes a general procedure for fabricating a perovskite solar cell with a TEAI

surface passivation layer.

e Substrate Preparation: Clean FTO-coated glass substrates sequentially in an ultrasonic bath
with detergent, deionized water, acetone, and isopropanol. Dry the substrates with a nitrogen
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gun and treat them with UV-Ozone for 15-20 minutes.

o Electron Transport Layer (ETL) Deposition: Deposit an ETL, such as SnO2, onto the FTO
substrate according to your established lab procedure.

o Perovskite Layer Deposition:

o Prepare your 3D perovskite precursor solution (e.g., MA0.9FA0.1PbI3 in a DMF:DMSO
solvent mixture).

o Spin-coat the perovskite precursor solution onto the ETL-coated substrate in a nitrogen-
filled glovebox.

o Use an anti-solvent dripping step during the spin-coating process to promote the formation
of a uniform film.

o Anneal the perovskite film on a hotplate at the optimized temperature and time for your
specific perovskite composition.

o TEAI Surface Treatment:
o Prepare a 1 mg/mL solution of TEAI in a suitable solvent like isopropanol.

o After the perovskite film has cooled to room temperature, spin-coat the TEAI solution onto
the perovskite layer.

o Anneal the film again at a moderate temperature (e.g., 100 °C) for a short duration (e.qg.,
5-10 minutes) to promote the formation of the 2D capping layer.

e Hole Transport Layer (HTL) Deposition: Deposit the HTL, such as Spiro-OMeTAD, onto the
TEAI-treated perovskite film.

» Electrode Deposition: Thermally evaporate a metal back contact, such as gold or silver, to
complete the device.

Visualizations
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Mechanism of Phase Segregation Prevention by TEAI
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Caption: Mechanism of TEAI in preventing phase segregation.
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Experimental Workflow for TEAI Application
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Caption: Experimental workflow for TEAI application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8681709#preventing-phase-segregation-in-
perovskites-with-triethylammonium-iodide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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